2-(3-amino-1H-pyrazol-1-yl)pentanoic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-amino-1H-pyrazol-1-yl)pentanoic acid involves the reaction of 3-amino-1H-pyrazole with pentanoic acid in the presence of a coupling agent to form the desired product.", "Starting Materials": [ "3-amino-1H-pyrazole", "Pentanoic acid", "Coupling agent (e.g. EDC, HOBt, DIC)" ], "Reaction": [ "Step 1: Dissolve 3-amino-1H-pyrazole (1 equivalent) and pentanoic acid (1.2 equivalents) in a suitable solvent (e.g. DMF, DMSO) and cool the solution to 0-5°C.", "Step 2: Add a coupling agent (e.g. EDC, HOBt, DIC) to the reaction mixture and stir for 1-2 hours at 0-5°C.", "Step 3: Allow the reaction mixture to warm to room temperature and stir for an additional 12-24 hours.", "Step 4: Quench the reaction by adding water and extract the product with an organic solvent (e.g. ethyl acetate).", "Step 5: Purify the product by column chromatography or recrystallization to obtain 2-(3-amino-1H-pyrazol-1-yl)pentanoic acid as a white solid." ] } | |
CAS RN |
1555477-36-5 |
Product Name |
2-(3-amino-1H-pyrazol-1-yl)pentanoic acid |
Molecular Formula |
C8H13N3O2 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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